Cas no 55494-07-0 (Pentanedioic acid, bis(trimethylsilyl) ester)
55494-07-0 structure
Product Name:Pentanedioic acid, bis(trimethylsilyl) ester
CAS No:55494-07-0
MF:C11H24O4Si2
MW:276.476865768433
CID:351779
PubChem ID:521625
Update Time:2025-04-19
Pentanedioic acid, bis(trimethylsilyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, bis(trimethylsilyl) ester
- bis(trimethylsilyl) pentanedioate
- Glutaric acid bis(trimethylsilyl) ester
- Bis(trimethylsilyl) glutarate
- Glutarate, bis-TMS
- Glutarate, TMS
- Glutaric acid (2TMS)
- Glutaric acid (tms)
- Glutaric acid, bis-TMS
- Glutaric acid, di(trimethylsilyl) ester
- Glutaric acid, diTMS
- Pentanedioic acid, di-TMS ester
- Q63395333
- Glutaric acid, bis(trimethylsilyl) ester
- SCHEMBL10739007
- Pentanedioic acid, 2TMS derivative
- UWZGPXOJVOOLSG-UHFFFAOYSA-N
- Bis(trimethylsilyl) pentanedioate #
- DTXSID40334699
- 55494-07-0
- pentanedioic acid bis(trimethylsilyl) ester
-
- Inchi: 1S/C11H24O4Si2/c1-16(2,3)14-10(12)8-7-9-11(13)15-17(4,5)6/h7-9H2,1-6H3
- InChI Key: UWZGPXOJVOOLSG-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)OC(CCCC(=O)O[Si](C)(C)C)=O
Computed Properties
- Exact Mass: 276.12132
- Monoisotopic Mass: 276.12131231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Pentanedioic acid, bis(trimethylsilyl) ester Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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